Cas no 138956-45-3 (2-Azabicyclo[3.2.1]octan-3-one, 2-(phenylmethyl)-)

• Product Name: 2-Azabicyclo[3.2.1]octan-3-one, 2-(phenylmethyl)-
• CAS No: 138956-45-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 1257853
• Update Time: 2024-08-04

2-Azabicyclo[3.2.1]octan-3-one, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.2.1]octan-3-one, 2-(phenylmethyl)-

• Inchi： 1S/C14H17NO/c16-14-9-12-6-7-13(8-12)15(14)10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： VXZXWUXQAOGBAP-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC(=O)N2CC1=CC=CC=C1

Computed Properties

• Exact Mass: 215.13111

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 390.0±21.0 °C(Predicted)
• PSA: 20.31
• pka: -0.52±0.20(Predicted)